Cas no 1570047-50-5 ((2S)-4-(3,4-dimethoxyphenyl)butan-2-ol)

• Product Name: (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol
• CAS No: 1570047-50-5
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 6368765
• PubChem ID: 94920296
• Update Time: 2025-06-08

(2S)-4-(3,4-dimethoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol
• EN300-1834115
• 1570047-50-5

• Inchi： 1S/C12H18O3/c1-9(13)4-5-10-6-7-11(14-2)12(8-10)15-3/h6-9,13H,4-5H2,1-3H3/t9-/m0/s1
• InChI Key： DKYHDSPGDWQBKD-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol

Compound Introduction: (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol (CAS No. 1570047-50-5)

(2S)-4-(3,4-dimethoxyphenyl)butan-2-ol, with the CAS number 1570047-50-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral alcohol has garnered attention due to its structural features and potential applications in drug development. The compound belongs to the class of substituted phenylbutanols, which are known for their diverse biological activities.

The stereochemistry of (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol plays a crucial role in determining its pharmacological properties. The (S)-configuration at the second carbon atom contributes to its unique interaction with biological targets, making it a valuable scaffold for medicinal chemists. The presence of two methoxy groups at the 3 and 4 positions of the phenyl ring enhances its solubility and metabolic stability, which are critical factors in drug design.

Recent research has highlighted the potential of (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol as a precursor in the synthesis of novel therapeutic agents. Studies have demonstrated its utility in developing compounds with anti-inflammatory and analgesic properties. The dimethoxyphenyl moiety is particularly interesting, as it can modulate enzyme activity and receptor binding affinity, leading to enhanced drug efficacy.

In vitro studies have shown that derivatives of this compound exhibit promising activity against various inflammatory markers. The butan-2-ol backbone provides a flexible structure that can be modified to target specific biological pathways. Researchers have explored its potential in inhibiting cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol a candidate for further development into anti-inflammatory drugs.

The synthesis of (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol involves multi-step organic reactions, including stereoselective reduction and functional group transformations. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to ensure high enantiomeric purity. The efficiency of these synthetic routes is crucial for large-scale production and cost-effective drug development.

Pharmacokinetic studies have been conducted to evaluate the metabolic fate of (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol. The compound exhibits moderate bioavailability and undergoes extensive metabolism in vivo. Understanding these metabolic pathways is essential for optimizing drug formulations and minimizing side effects. Additionally, the compound's stability under various conditions has been assessed to ensure its suitability for pharmaceutical applications.

The potential therapeutic applications of derivatives of (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol extend beyond anti-inflammation. Preliminary data suggest that it may have neuroprotective effects, making it relevant for treating neurodegenerative diseases. The ability to fine-tune its structure allows for the development of targeted therapies with minimal off-target effects.

The growing interest in chiral compounds like (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol underscores the importance of stereochemistry in drug design. The pharmaceutical industry is increasingly focusing on enantiopure compounds due to their improved safety profiles and efficacy. This trend has driven innovation in synthetic chemistry and analytical methods for studying chiral molecules.

In conclusion, (2S)-4-(3,4-dimethoxyphenyl)butan-2-ol (CAS No. 1570047-50-5) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable asset in the development of new drugs. Ongoing studies continue to uncover its therapeutic possibilities, reinforcing its importance as a building block in medicinal chemistry.